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Compound of Interest

Compound Name: Homophthalic acid

Cat. No.: B147016 Get Quote

Essential Safety and Handling Guide for
Homophthalic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Homophthalic acid in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe and compliant

laboratory practices.

Hazard Identification and Classification
Homophthalic acid is classified as a hazardous substance. It is crucial to be aware of its

potential dangers before handling. The primary hazards are summarized in the table below.

Hazard Classification Description
Precautionary Statement
Codes

Skin Corrosion/Irritation

(Category 2)

Causes skin irritation.[1][2][3]

[4]

P280, P302 + P352, P332 +

P313, P362 + P364

Serious Eye Damage/Eye

Irritation (Category 2)

Causes serious eye irritation.

[1][2][3][4]

P280, P305 + P351 + P338,

P337 + P313

Specific target organ toxicity —

(single exposure) (Category 3)

May cause respiratory

irritation.[1][3][4]
P261, P304 + P340, P312
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Personal Protective Equipment (PPE)
When handling Homophthalic acid, the following personal protective equipment is mandatory

to minimize exposure and ensure personal safety.

PPE Category Item Standard/Specification

Eye and Face Protection
Chemical safety goggles or a

face shield.[1][5]

European Standard EN 166 or

OSHA 29 CFR 1910.133.[1][3]

Skin Protection
Protective gloves (e.g., nitrile

or butyl rubber).[1][5][6]

Inspect gloves for integrity

before use.[2][4]

Lab coat or long-sleeved

clothing.[1][4]

Impervious aprons are

recommended for transferring

larger quantities.[7]

Respiratory Protection

NIOSH/MSHA approved air-

purifying dust or mist

respirator.[1][4]

Use in well-ventilated areas or

with local exhaust ventilation.

[5]

Operational Plan for Handling Homophthalic Acid
Follow these step-by-step procedures for the safe handling of Homophthalic acid from

preparation to use.

Preparation:

Ensure a well-ventilated work area, such as a chemical fume hood.[5]

Confirm that a safety shower and eyewash station are readily accessible.[3]

Assemble all necessary PPE and handling equipment before starting.

Have spill control materials, such as a neutralizing agent and absorbent pads, available.[7]

Handling and Use:

Wear all required PPE as specified in the table above.
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Avoid the formation of dust when handling the solid powder.[1][3]

Do not get the substance in your eyes, on your skin, or on your clothing.[1][3]

Avoid ingestion and inhalation.[1][3]

When preparing solutions, always add the acid to the water, not the other way around, to

prevent a violent reaction.[7]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3]

Store away from incompatible materials, such as strong oxidizing agents.[3]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures

Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1][3]

Seek medical attention.[1][3]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[1][3] If skin

irritation persists, seek medical advice.[1][3]

Inhalation

Move the person to fresh air.[1][3] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[1] Get medical attention if

symptoms occur.[1][3]

Ingestion

Clean mouth with water and drink plenty of

water afterward.[1][3] Do not induce vomiting.

Seek medical attention if symptoms occur.[1][3]
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Accidental Release Measures (Spills)

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: Use personal protective equipment.[1][2] Avoid dust formation.[1][2]

Clean-up: Sweep up the spilled solid material and shovel it into a suitable, labeled container

for disposal.[1][3]

Decontaminate: Clean the spill area thoroughly with water.

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.

Chemical Waste: Dispose of Homophthalic acid and any contaminated materials at an

approved waste disposal plant.[3][4] The material may be dissolved in a combustible solvent

and burned in a chemical incinerator with an afterburner and scrubber.[5]

Contaminated Packaging: Dispose of the container at a hazardous or special waste

collection point.[1][4] Containers can be triple-rinsed and offered for recycling or

reconditioning.[2]

Quantitative Data
The following table summarizes key quantitative data for Homophthalic acid.

Property Value

Molecular Formula C9H8O4[1][4]

Molecular Weight 180.16 g/mol [4]

Melting Point 178 - 182 °C[4][8]

Autoignition Temperature 505 °C / 941 °F[3]

Water Solubility 12 g/L (at 20 °C)[8]
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Caption: Workflow for the safe handling of Homophthalic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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